Cas no 2167417-09-4 (4-2-(1,2-thiazol-5-yl)ethyloxolan-3-ol)

• Product Name: 4-2-(1,2-thiazol-5-yl)ethyloxolan-3-ol
• CAS No: 2167417-09-4
• MF: C₉H₁₃NO₂S
• MW: 199.27002120018
• CID: 5837624
• PubChem ID: 165602211
• Update Time: 2025-10-23

4-2-(1,2-thiazol-5-yl)ethyloxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• 4-2-(1,2-thiazol-5-yl)ethyloxolan-3-ol
• 2167417-09-4
• 4-[2-(1,2-thiazol-5-yl)ethyl]oxolan-3-ol
• EN300-1627107

• Inchi： 1S/C9H13NO2S/c11-9-6-12-5-7(9)1-2-8-3-4-10-13-8/h3-4,7,9,11H,1-2,5-6H2
• InChI Key： BZMQUEWOEKJOSQ-UHFFFAOYSA-N
• SMILES： S1C(=CC=N1)CCC1COCC1O

Computed Properties

• Exact Mass: 199.06669983g/mol
• Monoisotopic Mass: 199.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 70.6Ų

Additional information on 4-2-(1,2-thiazol-5-yl)ethyloxolan-3-ol

Comprehensive Overview of 4-2-(1,2-thiazol-5-yl)ethyloxolan-3-ol (CAS No. 2167417-09-4): Properties, Applications, and Research Insights

In the realm of specialized chemical compounds, 4-2-(1,2-thiazol-5-yl)ethyloxolan-3-ol (CAS No. 2167417-09-4) has garnered significant attention due to its unique structural features and potential applications. This heterocyclic compound, characterized by the presence of a thiazole ring and an oxolane moiety, serves as a pivotal intermediate in pharmaceutical and agrochemical research. Its molecular architecture, combining sulfur and oxygen heteroatoms, offers versatile reactivity, making it a subject of interest for synthetic chemists and material scientists alike.

The compound's CAS number 2167417-09-4 is frequently searched in academic databases and patent filings, reflecting its relevance in drug discovery pipelines. Recent studies highlight its role in modulating biological pathways, particularly in the context of enzyme inhibition and receptor binding. For instance, derivatives of 4-2-(1,2-thiazol-5-yl)ethyloxolan-3-ol have been explored for their potential in addressing metabolic disorders, aligning with the growing public interest in precision medicine and targeted therapies.

From a synthetic perspective, the compound's oxolan-3-ol group provides a handle for further functionalization, enabling the creation of libraries of analogs for high-throughput screening. This aligns with the industry's shift toward fragment-based drug design, a trending topic in AI-driven drug discovery. Researchers are also investigating its utility in catalysis and green chemistry, as sustainability becomes a key focus in chemical manufacturing.

Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for characterizing 4-2-(1,2-thiazol-5-yl)ethyloxolan-3-ol, ensuring purity and consistency in research applications. The compound's stability under various pH conditions and thermal profiles is frequently discussed in forums dedicated to chemical storage and handling protocols, addressing common queries from laboratory professionals.

In the agrochemical sector, the thiazole component of this compound has been linked to pest resistance mechanisms, resonating with global concerns about food security and sustainable agriculture. Patent literature reveals its incorporation into novel formulations aimed at reducing environmental impact, a hot topic among ESG (Environmental, Social, and Governance)-focused investors.

As the scientific community continues to explore CAS 2167417-09-4, its intersection with computational chemistry tools like molecular docking and QSAR modeling is gaining traction. These approaches, often highlighted in open-access journals and webinars, democratize access to cutting-edge research—a priority for modern scientists navigating open science initiatives.

Quality control remains paramount when working with 4-2-(1,2-thiazol-5-yl)ethyloxolan-3-ol, as evidenced by stringent HPLC validation methods cited in supplier documentation. This aligns with the broader industry emphasis on Good Manufacturing Practices (GMP), a recurring theme in regulatory discussions across online platforms like ResearchGate and LinkedIn forums.

Looking ahead, the compound's potential in material science applications—such as conductive polymers or liquid crystals—is an emerging area of investigation. This dovetails with public fascination with smart materials and wearable technology, frequently searched topics in conjunction with specialty chemicals. The ethyloxolan segment, in particular, offers intriguing possibilities for biodegradable material design.

For procurement specialists, understanding the global supply chain dynamics of 2167417-09-4 is crucial, especially amid discussions about onshoring chemical production. Supplier audits and COA (Certificate of Analysis) verification processes are frequently cited as best practices in industry whitepapers addressing quality assurance challenges.

In conclusion, 4-2-(1,2-thiazol-5-yl)ethyloxolan-3-ol represents a multifaceted compound whose scientific and industrial significance continues to evolve. Its study bridges traditional synthetic chemistry with contemporary focus areas like bioisosterism and medicinal chemistry optimization, ensuring its place in the lexicon of researchers tackling tomorrow's challenges in health and sustainability.